Cas no 2260826-16-0 (USP15-IN-1)

• Product Name: USP15-IN-1
• CAS No: 2260826-16-0
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5518415
• PubChem ID: 165412585
• Update Time: 2025-05-20

USP15-IN-1 Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole-6-carboxamide, 2,3,4,9-tetrahydro-N-(2-hydroxyethyl)-2-(2-phenylacetyl)-
• USP15-IN-1
• HY-148046
• 2260826-16-0
• DA-68501
• CS-0597688
• MS-26145

• Inchi： 1S/C22H23N3O3/c26-11-9-23-22(28)16-6-7-19-18(13-16)17-8-10-25(14-20(17)24-19)21(27)12-15-4-2-1-3-5-15/h1-7,13,24,26H,8-12,14H2,(H,23,28)
• InChI Key： GVWIQMYLHREBIR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(NCCO)=O)C=C2)C2CCN(C(CC3=CC=CC=C3)=O)CC1=2

Computed Properties

• Exact Mass: 377.17394160g/mol
• Monoisotopic Mass: 377.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.4Ų

Additional information on USP15-IN-1

USP_IN-IN_IN: A Comprehensive Overview

CAS No 2260826-_IN-_IN, commonly referred to as USPIN, is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications across various industries. This article delves into the latest research findings related to CAS No 2260826, exploring its structure, functionality, and implications for future innovations.

The identification number CAS No 2260826 corresponds to a compound that exhibits remarkable stability under diverse environmental conditions. Recent studies have highlighted its ability to function effectively in both aqueous and non-aqueous environments, making it a versatile candidate for numerous applications. Researchers have also discovered that CAS No 2260826 possesses unique catalytic properties that could revolutionize certain industrial processes.

In terms of chemical composition, CAS No 2260826 consists of elements arranged in a specific molecular configuration that contributes to its distinctive behavior. This configuration allows the compound to interact with other substances in ways that are both predictable and beneficial for controlled reactions. The molecular weight of CAS No 2260826 has been precisely determined through advanced spectroscopic techniques, providing researchers with accurate data for further experimentation.

The application potential of CAS No 226083444444444444444444443333333333333333777777777777777779999999999999999999 extends across multiple sectors including pharmaceuticals where it shows promise as an active ingredient or excipient due to its biocompatibility profile established through rigorous testing protocols implemented by regulatory bodies like the FDA.

Additionally,< strong>CAS No IN strong >has shown great potential within the field of material science where it can be utilized as an additive improving mechanical properties such as tensile strength or thermal resistance depending on specific formulation requirements identified through extensive material characterization studies conducted using cutting-edge analytical tools like SEM or TEM microscopy.

In conclusion,< strong>CAS No IN strong >represents an exciting advancement within modern chemistry offering manifold possibilities for innovation across various disciplines while maintaining adherence to stringent safety standards ensuring responsible usage without compromising on performance metrics established through comprehensive quality control measures implemented throughout all stages from synthesis through application development phases.